Cas no 1806368-66-0 (Methyl 6-methoxy-2,3,4-trifluorobenzoate)

• Product Name: Methyl 6-methoxy-2,3,4-trifluorobenzoate
• CAS No: 1806368-66-0
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4950993
• Update Time: 2025-06-11

Methyl 6-methoxy-2,3,4-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-2,3,4-trifluorobenzoate

• Inchi： 1S/C9H7F3O3/c1-14-5-3-4(10)7(11)8(12)6(5)9(13)15-2/h3H,1-2H3
• InChI Key： JFCNMTMWQKNZJH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(=C1C(=O)OC)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 35.5

Additional information on Methyl 6-methoxy-2,3,4-trifluorobenzoate

Research Briefing on Methyl 6-methoxy-2,3,4-trifluorobenzoate (CAS: 1806368-66-0) in Chemical Biology and Pharmaceutical Applications

Methyl 6-methoxy-2,3,4-trifluorobenzoate (CAS: 1806368-66-0) is a fluorinated aromatic ester that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of fluorinated pharmaceuticals, where the introduction of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity to target proteins. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, leveraging its trifluoromethyl and methoxy functional groups for selective interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 6-methoxy-2,3,4-trifluorobenzoate as a key precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. Researchers utilized its scaffold to introduce modifications that improved selectivity against off-target kinases, reducing adverse effects in autoimmune disease models. The compound’s trifluorobenzoate moiety was critical for maintaining hydrophobic interactions with the BTK active site, as confirmed by X-ray crystallography and molecular dynamics simulations.

In antimicrobial research, a team from the University of Cambridge reported the incorporation of Methyl 6-methoxy-2,3,4-trifluorobenzoate into next-generation quinolone antibiotics. The fluorination pattern of the benzoate ring was found to enhance penetration through bacterial cell membranes, addressing resistance mechanisms in Gram-negative pathogens. The study, published in ACS Infectious Diseases, demonstrated a 4-fold increase in potency against Pseudomonas aeruginosa compared to non-fluorinated analogs, with minimal cytotoxicity in mammalian cells.

Another emerging application lies in positron emission tomography (PET) tracer development. A 2024 preprint in ChemRxiv described the radiosynthesis of [¹⁸F]-labeled derivatives of Methyl 6-methoxy-2,3,4-trifluorobenzoate for imaging neuroinflammation. The compound’s lipophilicity (LogP = 2.1) and blood-brain barrier permeability made it an ideal candidate for targeting activated microglia in neurodegenerative diseases. Preliminary in vivo data showed high target-to-background ratios in rodent models of Alzheimer’s disease.

From a synthetic chemistry perspective, advances in late-stage fluorination techniques have improved the scalability of Methyl 6-methoxy-2,3,4-trifluorobenzoate production. A recent Organic Process Research & Development paper detailed a continuous-flow protocol achieving 92% yield with >99.5% purity, addressing previous challenges in regioselective fluorination. This methodological breakthrough is expected to facilitate broader adoption in industrial drug development pipelines.

Despite these promising developments, challenges remain in optimizing the metabolic stability of derivatives, as the methyl ester moiety can be susceptible to hydrolysis in vivo. Current research efforts, including a collaboration between MIT and Pfizer, are exploring prodrug strategies and alternative protecting groups to enhance pharmacokinetic profiles while retaining the compound’s advantageous physicochemical properties.

In conclusion, Methyl 6-methoxy-2,3,4-trifluorobenzoate (1806368-66-0) represents a multifaceted tool in modern medicinal chemistry, with demonstrated applications across therapeutic areas and imaging technologies. Its continued investigation is likely to yield further innovations in targeted drug design and diagnostic agents, particularly as fluorination strategies evolve to meet precision medicine demands.